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Compound of Interest

Compound Name: Neoaureothin

Cat. No.: B1678161 Get Quote

Essential guidance for the safe and compliant disposal of Neoaureothin, ensuring the

protection of laboratory personnel and the environment. This document provides immediate,

procedural, and logistical information for researchers, scientists, and drug development

professionals, establishing a foundation of trust through a commitment to comprehensive

laboratory safety and chemical handling.

Immediate Safety and Logistical Information
Neoaureothin, a polyketide metabolite, requires careful handling and disposal due to its

potential hazards. A Safety Data Sheet (SDS) from DC Chemicals classifies Neoaureothin as

harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Conversely, an

SDS from Cayman Chemical states the substance is not classified according to the Globally

Harmonized System (GHS) and has no associated hazard statements. Given this conflicting

information, it is imperative to handle Neoaureothin with caution and adhere to the more

stringent safety protocols.

Key Precautionary Measures:

Handling: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this

product[1].

Environmental Protection: Avoid release to the environment and collect any spillage[1].

Disposal: Dispose of contents and containers to an approved waste disposal plant[1].
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Quantitative Data Summary
For ease of reference and comparison, the following table summarizes key quantitative data for

Neoaureothin.

Property Value Source

Molecular Formula C₂₈H₃₁NO₆ [1][2][3]

Molecular Weight 477.6 g/mol [2][3]

CAS Number 59795-94-7 [1][2]

Solubility
Soluble in DMF, DMSO,

Ethanol, and Methanol
[2]

Storage Temperature -20°C [2]

Stability ≥ 4 years at -20°C [2]

Disposal Protocol: A Step-by-Step Guide
While specific, detailed experimental protocols for the disposal of Neoaureothin are not readily

available in the public domain, the following step-by-step guidance is based on best practices

for the disposal of hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling Neoaureothin for disposal, ensure you are wearing appropriate PPE,

including:

Chemical-resistant gloves

Safety glasses or goggles

A laboratory coat

Step 2: Waste Segregation
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Solid Waste: Collect any solid Neoaureothin waste, including contaminated consumables

(e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing Neoaureothin should be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) office.

Contaminated Labware: Decontaminate glassware by rinsing with a suitable solvent (e.g.,

ethanol or DMSO) and collect the rinsate as hazardous liquid waste.

Step 3: Labeling

Properly label all waste containers with:

The words "Hazardous Waste"

The full chemical name: "Neoaureothin"

The approximate concentration and quantity

The date of accumulation

Step 4: Storage

Store hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.

Step 5: Arrange for Pickup

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

attempt to dispose of Neoaureothin down the drain or in regular trash.

Logical Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Neoaureothin.
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Caption: Logical workflow for the proper disposal of Neoaureothin.

Disclaimer: Information on the specific decomposition products of Neoaureothin is not readily

available. Therefore, it is crucial to treat it as a stable, hazardous compound throughout the

disposal process. Always consult your institution's specific safety and disposal guidelines and

contact your EHS office with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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